Cas no 144435-06-3 (6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione)

• Product name: 6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione
• CAS No: 144435-06-3
• MF: C₈H₇N₃O₂
• MW: 177.16008
• MDL: MFCD22613714
• CID: 108751
• PubChem ID: 10845023

6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazine-2,3-dione,1,4-dihydro-6-methyl-
• 1-METHYL-1,4-DIHYDROPYRIDO[3,4-B]PYRAZINE-2,3-DIONE
• 6-methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione
• ACMC-1C1MD
• AG-D-87571
• CHEMBL281055
• CTK4C4083
• F6170-0027
• MolPort-004-799-445
• 6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione
• DTXSID60445655
• AKOS024534270
• SCHEMBL20703662
• EN300-235126
• BDBM50170279
• Pyrido[2,3-b]pyrazine-2,3-dione, 1,4-dihydro-6-methyl- (9CI)
• 144435-06-3
• 6-methylpyrido[2,3-b]pyrazine-2,3-diol
• DS-020949

• MDL： MFCD22613714
• Inchi： InChI=1S/C8H7N3O2/c1-4-2-3-5-6(9-4)11-8(13)7(12)10-5/h2-3H,1H3,(H,10,12)(H,9,11,13)
• InChI Key： WWJQZVUJFGDORP-UHFFFAOYSA-N
• SMILES： CC1=CC=C2NC(=O)C(=O)NC2=N1

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų
• XLogP3: 0.1

Experimental Properties

• PSA: 71.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines

Additional information on 6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione

6-Methyl-1H,2H,3H,4H-Pyrido[2,3-b]Pyrazine-2,3-Dione: A Comprehensive Overview

The compound 6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione, with CAS No. 144435-06-3, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyridopyrazines, which are known for their unique electronic properties and structural versatility. The pyrido[2,3-b]pyrazine core of this molecule serves as a platform for various functional groups, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its application in the synthesis of two-dimensional (2D) materials. The pyrido[2,3-b]pyrazine framework has been shown to facilitate the formation of stable covalent organic frameworks (COFs), which exhibit exceptional porosity and stability. These properties make them ideal candidates for gas storage and catalytic applications.

In addition to its role in materials science, 6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione has also been investigated for its potential in drug discovery. The molecule's ability to form hydrogen bonds and its rigid structure make it a promising candidate for designing bioactive compounds. Recent computational studies have demonstrated that this compound can interact with key enzymes involved in neurodegenerative diseases, suggesting its potential as a lead compound for therapeutic development.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the condensation of pyridine derivatives with diketones under high temperature and pressure. The introduction of the methyl group at position 6 is achieved through alkylation reactions, which are critical for tuning the molecule's electronic properties.

From an environmental perspective, the stability and biodegradability of 6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione have been evaluated in recent studies. These studies indicate that the compound exhibits moderate biodegradability under aerobic conditions but shows persistence in anaerobic environments. This information is crucial for assessing its environmental impact and guiding its safe handling and disposal.

In conclusion, 6-methyl-1H,2H,3H,4H-pyrido[2